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Compound of Interest

Compound Name: Europium bromide (EuBr3)

Cat. No.: B080099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

anhydrous Europium(II) Bromide (EuBr₂) and Europium(III) Bromide (EuBr₃). The information

presented herein is intended to support research and development activities where these

materials are of interest. This document summarizes key quantitative data, outlines detailed

experimental protocols for property determination, and provides a visual representation of the

synthetic relationship and property distinctions between the two bromide compounds.

Core Physical Properties
Anhydrous europium bromide exists in two primary oxidation states, +2 and +3, which

significantly influence its physical characteristics. Europium in the +2 state has a half-filled 4f

electron shell (4f⁷), lending it additional stability.[1] In contrast, the +3 state (4f⁶) is also

common among lanthanides.[2] Both EuBr₂ and EuBr₃ are hygroscopic, meaning they readily

absorb moisture from the atmosphere, necessitating handling and storage under inert

conditions.[1][3]

Data Presentation
The table below summarizes the key physical properties of anhydrous Europium(II) and

Europium(III) bromide for easy comparison.
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Property
Europium(II) Bromide
(EuBr₂)

Europium(III) Bromide
(EuBr₃)

Molecular Formula EuBr₂ EuBr₃

Molar Mass 311.77 g/mol [1] 391.68 g/mol [3]

Appearance White crystalline solid[1]
Grey powder at room

temperature[3]

Melting Point 683 °C[4] 702 °C[5]

Boiling Point 1880 °C[4] Decomposes[6]

Crystal Structure Orthorhombic, PbCl₂ type[7] Orthorhombic[6]

Solubility in Water Soluble[4] Highly soluble[8]

Experimental Protocols
The accurate determination of the physical properties of anhydrous europium bromide requires

meticulous experimental techniques, particularly given the material's hygroscopic nature. All

manipulations should be performed in a dry, inert atmosphere, such as in a glovebox.

Synthesis of Anhydrous Europium Bromide
Europium(II) Bromide (EuBr₂): Anhydrous EuBr₂ can be synthesized from europium(III) oxide

(Eu₂O₃).[9] The synthesis involves the reaction of the oxide with a suitable brominating agent

under reducing conditions. Chemical analysis, including mercurimetric analysis for bromine and

complexonometric analysis for europium, is used to verify the stoichiometry of the final product.

[9]

Europium(III) Bromide (EuBr₃): Anhydrous EuBr₃ can be prepared by the reaction of europium

dibromide with bromine gas.[6] The synthesis is typically carried out in a sealed quartz ampoule

under a controlled temperature gradient. The resulting product is a dark brown solid which

appears deep red-orange at 77 K.[6]

Melting Point Determination
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The melting point of anhydrous europium bromide can be determined using the capillary

method with a melting point apparatus.

Sample Preparation: A small amount of the finely powdered anhydrous europium bromide is

packed into a capillary tube to a height of 2-3 mm. This process must be conducted in an

inert atmosphere to prevent hydration.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire sample becomes liquid are recorded as the melting range. For pure,

crystalline substances, this range is typically narrow. Differential Scanning Calorimetry (DSC)

can also be used to determine the melting temperature and enthalpy of fusion.[9]

Boiling Point Determination
Due to the high boiling point of EuBr₂ and the decomposition of EuBr₃ upon vaporization,

specialized techniques are required.

For EuBr₂:

Apparatus: A micro-boiling point apparatus or a Thiele tube can be used. The determination

must be conducted under an inert atmosphere or vacuum to prevent oxidation and reaction

with atmospheric components at high temperatures.

Procedure: A small sample is placed in a boiling tube with an inverted capillary tube. The

apparatus is heated, and the temperature at which a steady stream of bubbles emerges from

the capillary, and the temperature at which the liquid is drawn back into the capillary upon

cooling, are observed. The latter is recorded as the boiling point.

For EuBr₃:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/259337968_Thermodynamic_and_structural_properties_of_high_temperature_solid_and_liquid_EuBr_2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Europium(III) bromide vaporizes incongruently, decomposing into EuBr₂ and bromine gas

(2EuBr₃(s) → 2EuBr₂(s) + Br₂(g)).[6] Therefore, a true boiling point is not observed under

normal conditions. The decomposition temperature can be studied using thermogravimetric

analysis (TGA).

Density Measurement
The density of anhydrous europium bromide can be determined using gas pycnometry, which is

suitable for powdered solids and avoids contact with liquids that could react with the sample.

Sample Preparation: A known mass of the anhydrous europium bromide powder is placed in

the sample chamber of the gas pycnometer within a glovebox.

Measurement: The chamber is sealed and purged with an inert gas, typically helium. The

instrument then measures the volume of the solid by quantifying the pressure change of the

gas as it expands into the sample chamber.

Calculation: The density is calculated by dividing the mass of the sample by the measured

volume.

Crystal Structure Determination
Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of

anhydrous europium bromide.

Crystal Growth: Single crystals of suitable size and quality are grown. For example, pink

single crystals of EuBrI have been grown from fluxes in tantalum ampoules at 973 K.[7]

Data Collection: The crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions, space group, and atomic positions within the crystal lattice.

Solubility Determination
The solubility of anhydrous europium bromide in water can be determined by preparing a

saturated solution and measuring its concentration.
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Preparation of Saturated Solution: An excess amount of the anhydrous europium bromide is

added to a known volume of deionized water in a sealed container. The mixture is agitated at

a constant temperature until equilibrium is reached.

Sample Analysis: A filtered aliquot of the saturated solution is carefully removed, ensuring no

undissolved solid is present. The concentration of europium in the solution can be

determined by techniques such as Inductively Coupled Plasma Atomic Emission

Spectrometry (ICP-AES) or by gravimetric analysis after precipitation of a suitable insoluble

europium salt.

Calculation: The solubility is expressed as grams of solute per 100 mL or 100 g of solvent at

the specified temperature.

Logical Relationships and Synthesis Pathway
The following diagram illustrates the synthesis pathway for anhydrous EuBr₂ and EuBr₃ and

highlights the influence of the europium oxidation state on their key physical properties.
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Synthesis and Property Relationships of Anhydrous Europium Bromides

Synthesis Pathway

Influence of Oxidation State on Physical Properties

Europium(III) StateEuropium(II) State

Europium(III) Oxide (Eu₂O₃)

Europium(III) Bromide Hydrate (EuBr₃·xH₂O)

Reaction with HBr(aq)

Anhydrous EuBr₃

Dehydration (e.g., with NH₄Br)

Anhydrous EuBr₂

Thermal Decomposition
(900-1000 °C) [11]

Eu³⁺ (4f⁶)

Reaction with Br₂(g) [2]

Eu²⁺ (4f⁷)
(Half-filled shell stability)

Melting Point: 702 °C
Boiling Point: Decomposes

Crystal Structure: Orthorhombic

Melting Point: 683 °C
Boiling Point: 1880 °C

Crystal Structure: Orthorhombic (PbCl₂ type)

Click to download full resolution via product page

Synthesis and property overview of anhydrous europium bromides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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